Cas no 2418644-33-2 (3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid)

• Product Name: 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid
• CAS No: 2418644-33-2
• MF: C₁₅H₂₀FNO₇S
• MW: 377.385207176209
• CID: 5675809
• PubChem ID: 165771409
• Update Time: 2025-10-28

3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628483
• 2418644-33-2
• 3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid
• 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid

• Inchi： 1S/C15H20FNO7S/c1-9-11(7-17-8-13(18)23-15(2,3)4)5-10(14(19)20)6-12(9)24-25(16,21)22/h5-6,17H,7-8H2,1-4H3,(H,19,20)
• InChI Key： FIHVWRPGRNUGDW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C(=O)O)=CC(=C1C)CNCC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 377.09445131g/mol
• Monoisotopic Mass: 377.09445131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 127Ų

Additional information on 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid

Research Briefing on 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid (CAS: 2418644-33-2)

In recent years, the compound 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid (CAS: 2418644-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyloxy and tert-butoxycarbonylmethylamino functional groups, has shown promising potential as a versatile intermediate in drug discovery and development. The following briefing provides an overview of the latest research findings, applications, and future directions related to this compound.

The primary interest in 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid stems from its role as a reactive intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of covalent inhibitors, particularly in targeting enzymes with nucleophilic active sites. The fluorosulfonyloxy group serves as an excellent leaving group, enabling the formation of stable covalent adducts with target proteins, while the tert-butoxycarbonylmethylamino moiety provides steric and electronic modulation to enhance selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the design of irreversible inhibitors for serine hydrolases. The researchers utilized the fluorosulfonyloxy group to selectively modify the active site serine residue, resulting in potent and long-lasting enzyme inhibition. This approach has significant implications for the treatment of diseases such as cancer and inflammatory disorders, where dysregulated serine hydrolases play a critical role.

Further investigations into the physicochemical properties of 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid have revealed its favorable stability under physiological conditions. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's solubility in organic solvents, facilitating its use in synthetic chemistry. Meanwhile, the fluorosulfonyloxy group's reactivity can be finely tuned by adjusting the reaction conditions, making it a versatile tool for medicinal chemists.

In addition to its applications in covalent inhibitor design, this compound has also been explored as a precursor for radiolabeling studies. The fluorosulfonyloxy group can be readily replaced with radioactive isotopes such as fluorine-18, enabling the synthesis of positron emission tomography (PET) tracers for imaging studies. A recent preprint on bioRxiv detailed the successful incorporation of this compound into a PET tracer targeting tumor-associated enzymes, showcasing its potential in diagnostic applications.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid. Current protocols often require multi-step reactions with moderate yields, necessitating further optimization. Researchers are actively exploring novel catalytic methods and green chemistry approaches to improve the efficiency and sustainability of its production.

In conclusion, 3-({[2-(Tert-butoxy)-2-oxoethyl]amino}methyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzoic acid (CAS: 2418644-33-2) represents a valuable tool in modern drug discovery and diagnostic imaging. Its unique chemical properties enable diverse applications, from covalent inhibitor design to radiolabeling. Ongoing research aims to address synthetic challenges and expand its utility in targeting a broader range of biological targets. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostics.